5-((4-(4-Fluorophenyl)piperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Specification

• CAS No.: 851970-09-7
• Molecular Formula: C20H20FN5O2S
• Molecular Weight: 413.47
• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-(furan-2-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Standard InChI: InChI=1S/C20H20FN5O2S/c1-13-22-20-26(23-13)19(27)18(29-20)17(16-3-2-12-28-16)25-10-8-24(9-11-25)15-6-4-14(21)5-7-15/h2-7,12,17,27H,8-11H2,1H3
• Standard InChI Key: DFWFTQWBUBMXID-UHFFFAOYSA-N
• SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CO3)N4CCN(CC4)C5=CC=C(C=C5)F)O

Introduction

The compound 5-((4-(4-Fluorophenyl)piperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b]triazol-6-ol is a complex organic molecule that incorporates several pharmacophores, including piperazine, furan, thiazolo, and triazole rings. This structure suggests potential biological activity, given the presence of these heterocyclic systems, which are commonly found in drugs and bioactive compounds.

Chemical Formula and Molecular Weight

• Molecular Formula: Not explicitly provided in the search results for this exact compound, but it can be inferred to be similar to related compounds, with a likely formula of C20H20FN5O2S (considering the addition of a methyl group compared to the compound in).

• Molecular Weight: Approximately 413 g/mol, based on the inferred molecular formula.

Synthesis and Preparation

The synthesis of this compound would likely involve multiple steps, starting with the preparation of the thiazolo-triazole core, followed by the introduction of the piperazine and furan moieties. Common methods might include nucleophilic substitution reactions and cross-coupling reactions.

Biological Activity and Potential Applications

Given the structural components, this compound could exhibit a range of biological activities. Piperazine derivatives are known for their roles in various pharmacological agents, including antipsychotics and antidepressants. The furan ring is present in compounds with antimicrobial and anticancer properties. The thiazolo-triazole system is also associated with antimicrobial and anticancer activities.

Potential Applications

• Pharmaceuticals: The compound's structure suggests potential use in the development of drugs targeting neurological disorders or cancer.

• Antimicrobial Agents: The presence of the thiazolo-triazole core indicates possible antimicrobial activity.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Biological Activity
5-[(S)-[4-(4-Fluorophenyl)piperazin-1-yl]-(furan-2-yl)methyl]-thiazolo[3,2-b]triazol-6-ol	C19H18FN5O2S	399.4	Antimicrobial, Anticancer
5-(4-Chlorophenyl)-N-(4-(piperazin-1-yl)phenyl)furan-2-carboxamide	C21H20ClN3O2	381.9	Antimicrobial, CNS Active
(4-Fluorophenyl)(5-(hydroxymethyl)furan-2-yl)methanol	Not specified	Not specified	Potential HMF analog

This table highlights the diversity of biological activities associated with compounds containing similar structural elements.